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Compound of Interest

Compound Name: 2-Chloro-6-methoxypyridine

Cat. No.: B123196

An In-depth Technical Guide to 2-Chloro-6-methoxypyridine

Chemical Identity and Structure

2-Chloro-6-methoxypyridine is a versatile heterocyclic compound widely utilized as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its structure features a
pyridine ring substituted with a chloro group at position 2 and a methoxy group at position 6,
which enhances its reactivity for various organic transformations.[1]

IUPAC Name: 2-chloro-6-methoxypyridine[2]

Chemical Formula: CeHsCINO[2][3]

Molecular Weight: 143.57 g/mol [2][3][4]

CAS Registry Number: 17228-64-7[2][3]

Synonyms: 6-Chloro-2-methoxypyridine, 2-Methoxy-6-chloropyridine[2][3]
Chemical Structure:

SMILES: COC1=NC(=CC=C1)CI[2] InChl Key: VAVGOGHLNAJECD-UHFFFAOYSA-N[2][3]

Physicochemical Properties
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The physical and chemical properties of 2-Chloro-6-methoxypyridine are summarized in the
table below. This data is essential for its handling, storage, and application in experimental

settings.
Property Value Reference(s)
Appearance .Cleiar colorless to light yellow 5]
liquid

Boiling Point 185-186 °C (at 760 mmHQ) [51[6]

Density 1.207 g/mL at 25 °C [5][6]
Refractive Index n20/D 1.528 [5]1[6]

Flash Point 76 °C (169 °F) - closed cup [4115]

Room Temperature, under
Storage Temperature ) [5]
inert atmosphere

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Chloro-6-
methoxypyridine. The following table summarizes the types of spectral data available for this
compound.
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Technique Description Reference(s)

Proton Nuclear Magnetic
1H NMR Resonance data is available [7]

for structural confirmation.

Carbon-13 Nuclear Magnetic
13C NMR ) ) [7]
Resonance data is available.

Electron lonization (EI) mass
Mass Spectrometry ) ] [2][3]
spectrum data is available.

FTIR and ATR-IR spectra have
Infrared (IR) Spectroscopy [2]
been recorded and analyzed.

FT-Raman spectra have been
Raman Spectroscopy recorded in the range of 3700-
100 cm~1.

The ultraviolet absorption
o spectrum has been studied in
UV-Visible Spectroscopy )
the vapor state and in

solutions.

Synthesis and Reactivity

2-Chloro-6-methoxypyridine is a valuable building block due to the reactivity of its chloro and
methoxy substituents. The chloro group is an excellent leaving group, making it a suitable
substrate for various palladium-catalyzed cross-coupling reactions, such as Suzuki and Negishi
couplings, when further functionalized (e.g., with a nitro group).[8]

Logical Workflow for Synthesis

The following diagram illustrates a common synthetic route to 2-Chloro-6-methoxypyridine.
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Caption: Synthetic pathway for 2-Chloro-6-methoxypyridine.

Experimental Protocols

Protocol 1: Synthesis from 2,6-Dichloropyridine[5]

This protocol details the synthesis of 2-Chloro-6-methoxypyridine via a nucleophilic aromatic
substitution reaction.

e Preparation: To a stirred solution of 2,6-dichloropyridine (68.9 g, 466 mmol) in methanol (500
mL), slowly add sodium methanolate (100 g, 1.86 mol) at room temperature.

o Reaction: Stir the reaction mixture continuously at 60°C for 24 hours.

e Monitoring: Monitor the reaction progress using an appropriate method (e.g., TLC or GC-
MS).

o Workup: After the reaction is complete, the mixture is typically quenched, extracted, and
purified using standard laboratory techniques such as distillation or chromatography to yield
the final product.

Protocol 2: Nitration of 2-Chloro-6-methoxypyridine[9]

This protocol describes the nitration of the pyridine ring, a key step for creating derivatives used
in cross-coupling reactions.
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e Preparation: Prepare a cooled (0°C) and stirred mixture of 1600 mL of sulfuric acid and 800
mL of fuming nitric acid.

e Addition: Add 2-Chloro-6-methoxypyridine (143.6 g, 1 mol) dropwise to the acid mixture
over one hour, maintaining the temperature at 0°C.

» Reaction: Allow the temperature to rise to 20°C over 3 hours and continue stirring for an
additional 3 hours at this temperature.

o Workup: Pour the reaction mixture onto 5 kg of crushed ice.

« |solation: Filter the precipitated product via suction and wash it with a large amount of water
until it is free of acid. The crude product can be further purified by recrystallization or
treatment with an alkaline solution.

Applications in Research and Drug Development

2-Chloro-6-methoxypyridine is a crucial intermediate in the development of new therapeutic
agents and agrochemicals.[1][10] Its structure allows for the modification of biological activity,
making it a key component in the design of targeted treatments.[1]

o Pharmaceutical Development: It serves as a key building block in the synthesis of anti-
inflammatory and anti-cancer drugs.[1] It is also used to synthesize imidazol[1,2-
a]pyrimidines, which act as functionally selective ligands for the GABAA receptor, and
oxazolidinedione-arylpyridinones, which are EP3 receptor antagonists.[5]

o Agrochemicals: The compound is used in the formulation of effective pesticides and
herbicides for crop protection.[1]

o Specialty Chemicals: It is employed as a foundational molecule for creating more complex
organic structures.[1]

Role as a Versatile Chemical Intermediate

The diagram below illustrates the role of 2-Chloro-6-methoxypyridine as a versatile starting
point for creating diverse, high-value chemical entities.
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Caption: Role of 2-Chloro-6-methoxypyridine as an intermediate.

Safety and Handling

2-Chloro-6-methoxypyridine is classified as an irritant and should be handled with care in a

well-ventilated area.

¢ GHS Hazard Statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][4][11]

+ Precautionary Measures: Wear appropriate personal protective equipment (PPE), including

gloves and eye protection.[11] Avoid breathing vapors and ensure thorough washing after

handling.[11] Store in a tightly closed container in a dry, well-ventilated place.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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